Cas no 2227745-44-8 ((2R)-1-(3-methylfuran-2-yl)propan-2-amine)
(2R)-1-(3-methylfuran-2-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-(3-methylfuran-2-yl)propan-2-amine
- EN300-1739727
- 2227745-44-8
-
- Inchi: 1S/C8H13NO/c1-6-3-4-10-8(6)5-7(2)9/h3-4,7H,5,9H2,1-2H3/t7-/m1/s1
- InChI Key: SLJYRLRIDBKGLW-SSDOTTSWSA-N
- SMILES: O1C=CC(C)=C1C[C@@H](C)N
Computed Properties
- Exact Mass: 139.099714038g/mol
- Monoisotopic Mass: 139.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 39.2Ų
(2R)-1-(3-methylfuran-2-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1739727-0.05g |
(2R)-1-(3-methylfuran-2-yl)propan-2-amine |
2227745-44-8 | 0.05g |
$1927.0 | 2023-09-20 | ||
| Enamine | EN300-1739727-0.1g |
(2R)-1-(3-methylfuran-2-yl)propan-2-amine |
2227745-44-8 | 0.1g |
$2019.0 | 2023-09-20 | ||
| Enamine | EN300-1739727-0.25g |
(2R)-1-(3-methylfuran-2-yl)propan-2-amine |
2227745-44-8 | 0.25g |
$2110.0 | 2023-09-20 | ||
| Enamine | EN300-1739727-0.5g |
(2R)-1-(3-methylfuran-2-yl)propan-2-amine |
2227745-44-8 | 0.5g |
$2202.0 | 2023-09-20 | ||
| Enamine | EN300-1739727-1.0g |
(2R)-1-(3-methylfuran-2-yl)propan-2-amine |
2227745-44-8 | 1g |
$2294.0 | 2023-06-03 | ||
| Enamine | EN300-1739727-2.5g |
(2R)-1-(3-methylfuran-2-yl)propan-2-amine |
2227745-44-8 | 2.5g |
$4495.0 | 2023-09-20 | ||
| Enamine | EN300-1739727-5.0g |
(2R)-1-(3-methylfuran-2-yl)propan-2-amine |
2227745-44-8 | 5g |
$6650.0 | 2023-06-03 | ||
| Enamine | EN300-1739727-10.0g |
(2R)-1-(3-methylfuran-2-yl)propan-2-amine |
2227745-44-8 | 10g |
$9859.0 | 2023-06-03 | ||
| Enamine | EN300-1739727-1g |
(2R)-1-(3-methylfuran-2-yl)propan-2-amine |
2227745-44-8 | 1g |
$2294.0 | 2023-09-20 | ||
| Enamine | EN300-1739727-5g |
(2R)-1-(3-methylfuran-2-yl)propan-2-amine |
2227745-44-8 | 5g |
$6650.0 | 2023-09-20 |
(2R)-1-(3-methylfuran-2-yl)propan-2-amine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on (2R)-1-(3-methylfuran-2-yl)propan-2-amine
Introduction to (2R)-1-(3-methylfuran-2-yl)propan-2-amine (CAS No. 2227745-44-8)
(2R)-1-(3-methylfuran-2-yl)propan-2-amine, with the CAS number 2227745-44-8, is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a furan ring and a chiral center, making it a valuable candidate for various research and development activities.
The chemical structure of (2R)-1-(3-methylfuran-2-yl)propan-2-amine consists of a 3-methylfuran moiety attached to a propan-2-amine group. The presence of the chiral center at the 2-position of the propanamine chain imparts enantiomeric properties to the molecule, which can significantly influence its biological activity and pharmacological profile. The furan ring, a five-membered aromatic heterocycle, contributes to the compound's stability and reactivity, making it an attractive scaffold for drug design.
Recent studies have explored the potential of (2R)-1-(3-methylfuran-2-yl)propan-2-amine in various therapeutic areas. One notable application is in the development of new analgesic agents. Research has shown that compounds with similar structural features exhibit potent analgesic properties, suggesting that (2R)-1-(3-methylfuran-2-yl)propan-2-amine could be a promising lead compound for further investigation. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant analgesic activity in animal models, with minimal side effects compared to existing pain medications.
In addition to its analgesic potential, (2R)-1-(3-methylfuran-2-yl)propan-2-amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including arthritis and inflammatory bowel disease (IBD). Preliminary studies have indicated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are major mediators of inflammation. These findings suggest that (2R)-1-(3-methylfuran-2-yl)propan-2-amine could be developed into a novel anti-inflammatory drug.
The pharmacokinetic properties of (2R)-1-(3-methylfuran-2-yl)propan-2-amine have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is rapidly absorbed into the bloodstream. Furthermore, it shows low toxicity and high stability in biological systems, which are crucial factors for drug development.
In terms of synthetic methods, several approaches have been reported for the preparation of (2R)-1-(3-methylfuran-2-yl)propan-2-amine. One common method involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries. For example, a study published in Organic Letters described an efficient enantioselective synthesis route using a chiral phosphoric acid catalyst, achieving high yields and excellent enantiomeric excess (ee). This synthetic strategy not only simplifies the production process but also ensures the purity and quality of the final product.
The safety profile of (2R)-1-(3-methylfuran-2-yl)propan-2-amine is another important aspect that has been extensively evaluated. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. Additionally, it does not show mutagenic or carcinogenic properties, which are critical considerations for any potential drug candidate.
In conclusion, (2R)-1-(3-methylfuran-2-y l)propan - 2 - amine strong > (CAS No .< strong > 000000000 strong > ) represents a promising compound with diverse applications in pharmaceutical research . Its unique structural features , combined with its favorable pharmacological and safety profiles , make it an attractive candidate for further development . Ongoing research continues to explore its potential in various therapeutic areas , including pain management and anti-inflammatory treatments . As more data becomes available , it is likely that this compound will play an increasingly important role in advancing medical science . p >
2227745-44-8 ((2R)-1-(3-methylfuran-2-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)